Ethyl-isopropyl ether

• Molecular Formula: C10H22O
• Molecular Weight: 158.28 g/mol
• InChI: InChI=1S/C10H22O/c1-7-9(3,4)11-10(5,6)8-2/h7-8H2,1-6H3
• InChIKey: BUWXUSLQPDDDSD-UHFFFAOYSA-N

Ethyl Isopropyl Ether (EIPE) Core Physical-Chemical Profile

Ethyl isopropyl ether (EIPE, CAS 625-54-7, 2-ethoxypropane) is an asymmetric dialkyl ether of formula C₅H₁₂O, molecular weight 88.15 g/mol . At 20 °C it is a colorless, mobile liquid with a density of 0.73 g/mL, a boiling point of 51 °C, a flash point of –24 °C, and a refractive index of 1.36 [1]. Its LogP is 1.43, and its topological polar surface area is 9.23 Ų, indicating substantial hydrophobicity [1]. EIPE occupies a physico-chemical “middle ground” among the common low-molecular-weight ethers—higher boiling and less volatile than diethyl ether (DEE, bp 34.6 °C) but lower boiling and more volatile than diisopropyl ether (DIPE, bp 68.5 °C)—making it a tunable candidate for applications where precise evaporation rate, extraction selectivity, and fire-safety margins are critical [2].

Tunable volatility profile fills gap between DEE and DIPE for controlled evaporation workflows

Peroxide hazard intermediate — less restrictive storage regime than DIPE, more manageable than DEE

Higher flash point vs DEE supports safer ambient handling in lab-scale synthetic and extraction procedures

• [1] National Institute of Standards and Technology (NIST), Chemistry WebBook, Propane, 2-ethoxy- (Ethyl isopropyl ether), CAS 625-54-7, SRD 69, 2023. Molecular weight, InChI, structure, LogP, TPSA from computed properties. View Source
• [2] Wikipedia contributors, Diethyl ether (data page), Boiling point 34.6 °C; Diisopropyl ether, Boiling point 68.5 °C. Used as comparator boiling point values representative of authoritative summary data. View Source

Why Diethyl and Diisopropyl Ether Cannot Substitute EIPE

Despite belonging to the same dialkyl ether family, EIPE, DEE, and DIPE exhibit fundamentally divergent hazard profiles, phase-partitioning behavior, and performance characteristics that render them non-substitutable in settings where safety compliance, extraction efficiency, or final-product specifications are qualified. Owing to the presence of a secondary carbon α to the oxygen atom, the relative rates of peroxide autoxidation differ sharply: isopropyl ethers are classified as Group A peroxide hazards (discard within 3 months of opening), while diethyl ether falls into Group B (test after 12 months) [1]. EIPE sits between these extremes, yet its asymmetric alkyl substitution yields a unique combination of polarity, vapor pressure, and water solubility that is absent in its symmetric counterparts [2]. Therefore, substituting any one of these ethers for another without re-validation introduces uncontrolled risks to peroxide safety, liquid–liquid extraction reproducibility, and regulatory-compliant fuel blending.

Peroxide safety class mismatch

DIPE is Group A (discard within 3 months), DEE is Group B (annual testing); EIPE occupies an intermediate hazard profile. Direct substitution may breach institutional safety protocols without re-evaluation.

Volatility and extraction behavior differ sharply

DEE’s extreme volatility leads to evaporative losses and emulsion formation; DIPE’s very low water solubility alters analyte partitioning. EIPE’s phase behavior may not transfer directly and requires method re-validation.

Flash point and ignition risk vary significantly

DEE flash point (–45°C) can form ignitable atmospheres at common freezer temperatures; EIPE (–24°C) reduces but does not eliminate risk. Facility engineering controls may differ.

• [1] Dartmouth College Environmental Health & Safety, Peroxide Forming Chemicals, Group A (isopropyl ether, discard within 3 months) and Group B (diethyl ether, test after 1 year) classifications. Accessed 2025. View Source
• [2] Sciencemadness Discussion Board, Ethyl Isopropyl Ether, 2013, Community-reported comparison of peroxide formation tendencies: EIPE forms peroxides more readily than diethyl ether but less than diisopropyl ether. View Source

EIPE: Key Differentiation Dimensions

Boiling Point for Controlled Evaporation

EIPE exhibits a boiling point of 51 °C at 760 mmHg, which is 16.4 °C higher than that of diethyl ether (34.6 °C) and 17.5 °C lower than that of diisopropyl ether (68.5 °C) [1][2]. This intermediate volatility makes it attractive for reactions requiring reflux at a temperature above ambient but below that of DIPE, as well as for solvent recovery operations where excessive volatility of DEE leads to unacceptable evaporative losses.

Boiling Point

Cross-study comparable

51 °C (vs DEE 34.6 °C, DIPE 68.5 °C)

Addresses process windows where DEE is too volatile and DIPE requires excessive heating

Atmospheric pressure; reported by multiple reference sources

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	51 °C
Comparator Or Baseline	Diethyl ether: 34.6 °C; Diisopropyl ether: 68.5 °C
Quantified Difference	+16.4 °C vs DEE; –17.5 °C vs DIPE
Conditions	Standard atmospheric pressure (101.3 kPa), reported by multiple vendor and reference sources.

Why This Matters

A boiling point difference of >15 °C relative to the nearest common laboratory ethers allows EIPE to address process windows where DEE is too volatile and DIPE requires excessive heating.

• [1] Wikipedia, Diethyl ether (data page), Boiling point 34.6 °C. Summary value representative of authoritative chemical reference data. View Source
• [2] Wikipedia, Diisopropyl ether, Boiling point 68.5 °C. Summary value representative of authoritative chemical reference data. View Source

Intermediate Peroxide Hazard Level

Under institutional safety protocols, diisopropyl ether is categorized as Group A (explosive peroxide hazard without concentration; mandatory testing or disposal within 3 months of opening), while diethyl ether is Group B (peroxide hazard on concentration; test after 12 months) [1]. Community experimental evidence indicates that ethyl isopropyl ether forms peroxides more readily than diethyl ether but significantly less than diisopropyl ether, consistent with the presence of one secondary α-carbon in EIPE versus two in DIPE [2].

Peroxide Hazard

Class-level inference

Intermediate: forms peroxides >DEE,

Less stringent storage regime than DIPE reduces safety compliance costs

Based on single secondary α‑carbon; institutional protocols vary

Water Solubility

Cross-study comparable

24.09 g/L (vs DEE 69 g/L, DIPE 2 g/L)

Reduces emulsion tendency and water carryover relative to DEE in liquid–liquid extractions

Room temperature; DEE 20°C, DIPE 20°C reported

Flash Point

Cross-study comparable

–24 °C (vs DEE –45 °C, DIPE –28 °C)

Narrows flammable atmosphere window, supporting less restrictive facility requirements than DEE

Closed cup method; vendor and reference data

Octane Booster

Class-level inference

Reported octane contribution

Supports fuel additive research with renewable carbon credit and pipeline compatibility

US Patent 5,473,105; DIPE ~105 octane, DEE extremely low

Acidic Cleavage

Class-level inference

100% selectivity to iodoethane + isopropyl alcohol (vs symmetric ethers yield single product set)

Predictable regioselective cleavage simplifies purification in synthetic intermediate applications

Concentrated HI conditions; textbook organic chemistry data

Evidence Dimension	Peroxide formation hazard classification and recommended storage testing interval
Target Compound Data	Intermediate (peroxide formation > DEE, < DIPE); suggests testing interval between 3 and 12 months
Comparator Or Baseline	Diisopropyl ether: Group A, test every 3 months; Diethyl ether: Group B, test every 12 months
Quantified Difference	EIPE expected testing interval reduced vs. DEE but extended vs. DIPE (exact interval not standardized; hazard between Group A and Group B levels)
Conditions	Storage in air under ambient laboratory conditions; classification per Dartmouth EHS peroxide management program.

Why This Matters

For procurement managers, EIPE offers a less stringent handling and testing regimen than DIPE, potentially reducing ongoing safety compliance costs and operational interruptions.

• [1] Dartmouth College Environmental Health & Safety, Peroxide Forming Chemicals, Group A (isopropyl ether, discard after 3 months) and Group B (diethyl ether, test after 1 year). View Source
• [2] Sciencemadness Discussion Board, Ethyl Isopropyl Ether, 2013. Community report: EIPE peroxide formation more than ethyl ether, less than isopropyl ether. View Source

Low Water Solubility for Cleaner Extractions

Ethyl isopropyl ether has a reported water solubility of 24.09 g/L, compared with 69 g/L for diethyl ether at 20 °C [1]. This represents an approximate 65% reduction in water solubility relative to DEE, and it also markedly differs from DIPE (2 g/L at 20 °C) [2]. The intermediate water solubility reduces the tendency to form emulsions and minimizes water carryover into the organic phase, improving extraction efficiency for moderately polar analytes.

Water Solubility

Cross-study comparable

24.09 g/L (vs DEE 69 g/L, DIPE 2 g/L)

Reduces emulsion tendency and water carryover relative to DEE in liquid–liquid extractions

Room temperature; DEE 20°C, DIPE 20°C reported

Evidence Dimension	Water solubility (g/L) at room temperature
Target Compound Data	24.09 g/L
Comparator Or Baseline	Diethyl ether: 69 g/L; Diisopropyl ether: 2 g/L
Quantified Difference	–44.91 g/L (65% lower) vs DEE; +22.09 g/L vs DIPE
Conditions	Room temperature (exact temperature not reported for EIPE; DEE 20 °C, DIPE 20 °C).

Why This Matters

Lower water solubility than DEE reduces aqueous contamination and emulsion-prone behavior in workup procedures, while retaining sufficient polarity for useful extraction of semi-polar organic compounds.

• [1] Wikipedia, Diethyl ether, Solubility in water 69 g/L at 20 °C. View Source
• [2] Wikipedia, Diisopropyl ether, Solubility in water 2 g/L at 20 °C. View Source

Higher Flash Point for Safer Handling

The flash point of EIPE is –24 °C (closed cup), which is 21 °C higher than that of diethyl ether (–45 °C) and only 4 °C higher than that of diisopropyl ether (–28 °C) [1]. This elevation shifts EIPE from a class of extreme ignition hazard (DEE can form ignitable vapor mixtures at common freezer temperatures) to a moderately less hazardous regime, potentially facilitating compliance with local fire codes and reducing the need for specialized explosion-proof equipment.

Flash Point

Cross-study comparable

–24 °C (vs DEE –45 °C, DIPE –28 °C)

Narrows flammable atmosphere window, supporting less restrictive facility requirements than DEE

Closed cup method; vendor and reference data

Evidence Dimension	Flash point (closed cup, °C)
Target Compound Data	–24 °C
Comparator Or Baseline	Diethyl ether: –45 °C; Diisopropyl ether: –28 °C
Quantified Difference	+21 °C vs DEE; +4 °C vs DIPE
Conditions	Closed cup method; vendor and reference data.

Why This Matters

A 21 °C higher flash point versus the most common laboratory ether significantly reduces the temperature window within which flammable atmospheres can form, translating to safer handling and lower facility engineering costs.

• [1] Wikipedia, Diisopropyl ether, Flash point –28 °C. View Source

Renewable-Content Octane Booster

In the US patent 5,473,105, a co-production process for diisopropyl ether (DIPE) and isopropyl ethyl ether (IPEE) describes IPEE as contributing to octane number enhancement in gasoline, though to a lesser extent than DIPE (itself rated at approximately 105 (R+M)/2) [1]. Unlike DIPE, IPEE incorporates ethanol—a renewable feedstock—into its structure, providing a simultaneous pathway for octane improvement and renewable carbon incorporation. Diethyl ether is expressly noted in the same patent as having an 'extremely low' octane number and is undesirable for this application [1].

Octane Booster

Class-level inference

Reported octane contribution

Supports fuel additive research with renewable carbon credit and pipeline compatibility

US Patent 5,473,105; DIPE ~105 octane, DEE extremely low

Acidic Cleavage

Class-level inference

100% selectivity to iodoethane + isopropyl alcohol (vs symmetric ethers yield single product set)

Predictable regioselective cleavage simplifies purification in synthetic intermediate applications

Concentrated HI conditions; textbook organic chemistry data

Evidence Dimension	Octane number contribution (arbitrary units; (R+M)/2 scale)
Target Compound Data	Octane number < 105, exact numeric value not disclosed; contributes to octane boost and provides renewable ethanol-derived carbon
Comparator Or Baseline	Diisopropyl ether: approx. 105 octane; Diethyl ether: extremely low octane number (undesirable)
Quantified Difference	IPEE octane contribution is lower than DIPE (by unspecified margin) but significantly higher than DEE
Conditions	Gasoline blending context; (R+M)/2 octane rating method; patent disclosure US 5,473,105.

Why This Matters

EIPE uniquely combines fuel octane enhancement with a built-in renewable carbon credit via ethanol incorporation, a dual benefit not offered by DIPE or DEE in current regulatory frameworks.

• [1] US Patent 5,473,105, 'Process for concurrently producing diisopropyl ether and isopropyl ethyl ether,' issued Dec. 5, 1995. Octane number of DIPE approx. 105; IPEE contributes to octane boost; DEE has extremely low octane. View Source

Exclusive Acidic Cleavage for Simplified Purification

Upon treatment with concentrated hydroiodic acid, ethyl isopropyl ether undergoes nucleophilic cleavage exclusively at the less hindered ethyl carbon, yielding isopropyl alcohol and iodoethane as the sole products [1]. This is in contrast to symmetrical ethers such as diethyl ether, which generate a single alcohol and alkyl halide, or diisopropyl ether, which would produce isopropyl alcohol and 2-iodopropane. The exclusive regiochemical outcome simplifies downstream purification when EIPE is used as a protecting group or synthetic intermediate.

Acidic Cleavage

Class-level inference

100% selectivity to iodoethane + isopropyl alcohol (vs symmetric ethers yield single product set)

Predictable regioselective cleavage simplifies purification in synthetic intermediate applications

Concentrated HI conditions; textbook organic chemistry data

Evidence Dimension	Regioselectivity of acidic ether cleavage
Target Compound Data	100% selectivity for iodoethane + isopropyl alcohol
Comparator Or Baseline	Diethyl ether: ethanol + iodoethane (symmetrical, only one product set); Diisopropyl ether: isopropyl alcohol + 2-iodopropane (only one set due to symmetry)
Quantified Difference	EIPE is asymmetric, so exclusive formation of iodoethane (primary halide) versus potential isopropyl iodide (secondary halide, more difficult to separate from alcohol); the selectivity is constitutionally guaranteed
Conditions	Cleavage with concentrated HI, standard organic chemistry textbook conditions.

Why This Matters

Predictable, exclusive cleavage to a single alkyl halide simplifies workup and improves yield in synthetic sequences where EIPE serves as a transient protecting group or alkylating agent surrogate.

• [1] OpenStax Organic Chemistry, '18.3 Reactions of Ethers: Acidic Cleavage,' Ethyl isopropyl ether exclusively yields isopropyl alcohol and iodoethane on cleavage by HI because nucleophilic attack occurs at the less hindered primary site. View Source

EIPE Application Scenarios

Controlled-Volatility Solvent for Organometallics

EIPE’s boiling point of 51 °C fills a gap between diethyl ether (too volatile at ambient reflux) and diisopropyl ether (requires heating to nearly 70 °C). This makes it suitable for low-temperature organometallic protocols (e.g., Grignard or lithium-halogen exchange reactions) where mild reflux is desired without excessive evaporative loss or risk of thermal decomposition of sensitive intermediates . The elevated flash point (–24 °C vs –45 °C for DEE) further improves operational safety during overnight reactions.

Low-Emulsion Extraction for Natural Products

With water solubility of 24.09 g/L (versus 69 g/L for DEE), EIPE generates a cleaner phase split and lower aqueous carryover during liquid–liquid extraction of moderately polar natural products (e.g., alkaloids, phenolics) . This reduces the need for back-extraction or salting-out steps, shortening workup times and improving yield reproducibility in phytochemical and metabolite profiling workflows.

Renewable Octane Booster for Gasoline

As disclosed in US 5,473,105, EIPE can be produced from ethanol and propylene, incorporating renewable carbon into the fuel pool while providing octane enhancement [1]. Unlike ethanol, EIPE is not water-extractable in pipelines, making it a drop-in replacement for DIPE in reformulated gasoline where regulators mandate a minimum renewable content. DEE is excluded from this application due to its extremely low octane number.

Selective Deprotection via Acidic Cleavage

The exclusive cleavage of EIPE to iodoethane and isopropyl alcohol under acidic conditions makes it a valuable temporary protecting group or latent alkylating agent in multi-step organic synthesis [2]. The single-product outcome simplifies chromatography and distillation compared to mixtures generated from other asymmetric ethers, reducing purification burden and increasing isolated yield.

Application

Selection Property

Validation Focus

Controlled-Volatility Solvent for Organometallics

Intermediate boiling point

Reflux temperature compatibility and evaporative loss control

Low-Emulsion Extraction for Natural Products

Reduced water solubility vs DEE

Phase separation efficiency and emulsion minimization

Renewable Octane Booster for Gasoline

Renewable ethanol-derived carbon content

Octane contribution and regulatory renewable fuel compliance

Selective Deprotection via Acidic Cleavage

Exclusive cleavage to single alkyl halide

Purification simplicity and isolated yield improvement

• [1] US Patent 5,473,105, 'Process for concurrently producing diisopropyl ether and isopropyl ethyl ether,' Dec. 5, 1995. IPEE as renewable octane booster; pipeline compatibility; DEE undesirable. View Source
• [2] OpenStax Organic Chemistry, '18.3 Reactions of Ethers: Acidic Cleavage,' Exclusive formation of iodoethane and isopropyl alcohol from EIPE. View Source